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Compound of Interest

Compound Name: 4-Aminoquinaldine

Cat. No.: B107616

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 4-Aminoquinaldine, a chemical compound utilized by
researchers, scientists, and drug development professionals. Adherence to these procedural
guidelines is essential for ensuring a safe laboratory environment and minimizing exposure
risks.

Hazard and Exposure Summary

4-Aminoquinaldine is a slightly beige solid that may cause irritation to the eyes, skin, and
respiratory tract.[1] Although the toxicological properties of this substance have not been fully
investigated, it is classified as a skin and eye irritant.[1][2] In some cases, it may be harmful if
swallowed.[2] Therefore, it is imperative to handle this chemical with appropriate caution and
personal protective equipment.
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Parameter Value Source
Appearance Slightly beige solid [1]

CAS Number 6628-04-2 [1]
Molecular Formula C10H10N2 [2]
Molecular Weight 158.20 g/mol [2]
Boiling Point 333°C

Melting Point 162-166 °C

Skin Irritant 2, Eye Irritant 2,
STOT SE 3

Hazard Classifications

Operational Plan: From Receipt to Use

A systematic workflow is critical to ensure safety and prevent contamination when handling 4-
Aminoquinaldine. All procedures involving the solid form of this compound should be
conducted in a certified chemical fume hood to control potential dust generation.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
o Ensure the container is clearly labeled.

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[1]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure.
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Activity Required PPE
Low-Hazard Activities (e.g., handling sealed - Standard laboratory coat- Safety glasses with
containers) side shields- Single pair of nitrile gloves

o o - Permeation-resistant laboratory coat-
Moderate-Hazard Activities (e.g., weighing, ) )
] ] Chemical splash goggles- Double-gloving
preparing stock solutions) o
(nitrile)

- Disposable, solid-front lab coat or gown-
High-Hazard Activities (e.g., potential for Chemical splash goggles and face shield-
aerosolization) Double-gloving (nitrile)- Respiratory protection
(N95 or higher)

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if contaminated.

Weighing the Solid Compound

Don the appropriate PPE for moderate-hazard activities.

Perform all weighing operations within a chemical fume hood or a balance enclosure to
contain airborne particles.

Use anti-static weighing paper or a tared, sealed container to minimize dust generation.

Carefully transfer the desired amount of 4-Aminoquinaldine.

Clean the weighing area and any utensils used immediately after the task is complete.

Preparing Solutions

Don the appropriate PPE for moderate-hazard activities.

In a chemical fume hood, add the weighed 4-Aminoquinaldine to the desired solvent in a
suitable container.

Cap the container and mix by swirling or using a magnetic stirrer. Avoid sonication unless
necessary, and if so, perform it within the fume hood.
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o Clearly label the solution with the compound name, concentration, solvent, date, and your
initials.

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Seek medical attention.[1]

Disposal Plan

Proper disposal of 4-Aminoquinaldine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

¢ Solid Waste: Collect unused or contaminated solid 4-Aminoquinaldine in a dedicated,
clearly labeled, and sealable hazardous waste container.

o Liquid Waste: Collect solutions containing 4-Aminoquinaldine in a separate, clearly labeled,
and sealable hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as pipette tips, gloves, and weighing paper, should be considered hazardous waste. Collect
these materials in a separate, clearly labeled hazardous waste bag or container.

Waste Storage
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o Store all hazardous waste containers in a designated, well-ventilated, and secure area.

e The storage area should be away from incompatible materials.

Final Disposal

» Arrange for the disposal of all 4-Aminoquinaldine waste through your institution's licensed
hazardous waste management service.

» Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Handling 4-Aminoquinaldine
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Caption: Step-by-step workflow for handling 4-Aminoquinaldine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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